Cas no 100159-13-5 (ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate)

Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a synthetic organic compound featuring a triazole moiety, which imparts significant reactivity and versatility in chemical applications. Its structure combines an ester group with a 1,2,4-triazole substituent, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The compound's stability under various conditions and its ability to participate in nucleophilic substitution reactions enhance its utility in heterocyclic chemistry. Additionally, the ethyl ester group offers favorable solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the development of biologically active molecules, including fungicides and pharmaceuticals, due to its functional group compatibility and synthetic flexibility.

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate structure

100159-13-5 structure

Product Name:ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate

CAS No:100159-13-5

MF:C₈H₁₃N₃O₂

MW:183.207721471786

MDL:MFCD00202105

CID:2952716

PubChem ID:2764837

Update Time:2025-05-28

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 2-甲基-2-(1H-1,2,4-三唑-1-基)丙酸乙酯
- ETHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
- Ethyl 2-Methyl-2-(1H-1,2,4-Triazol-1-Yl)Propanoate(WXC03770)
- ethyl 2-methyl-2-(1,2,4-triazol-1-yl)propanoate
- W12421
- ethyl2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
- 10E-058
- CS-0035735
- 100159-13-5
- MFCD00202105
- AKOS005069159
- KEZINXZYOGWBDR-UHFFFAOYSA-N
- SCHEMBL11018887
- ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
- MDL： MFCD00202105
- Inchi： 1S/C8H13N3O2/c1-4-13-7(12)8(2,3)11-6-9-5-10-11/h5-6H,4H2,1-3H3
- InChI Key： KEZINXZYOGWBDR-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C)(C)N1C=NC=N1)=O

Computed Properties

Exact Mass: 183.100776666g/mol
Monoisotopic Mass: 183.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 57

Experimental Properties

Boiling Point: 96°C 2mm

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate Security Information

HazardClass：IRRITANT

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR32026-1g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5	95%	1g	£84.00	2025-02-20
Apollo Scientific	OR32026-5g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5	95%	5g	£252.00	2025-02-20
Apollo Scientific	OR32026-25g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5	95%	25g	£924.00	2025-02-20
TRC	E938063-10mg	Ethyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5		10mg	$ 70.00	2022-06-02
TRC	E938063-50mg	Ethyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5		50mg	$ 230.00	2022-06-02
TRC	E938063-100mg	Ethyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5		100mg	$ 340.00	2022-06-02
Chemenu	CM323967-1g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5	95%	1g	$837	2023-03-05
Chemenu	CM323967-5g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate	100159-13-5	95%	5g	$2510	2023-03-05
abcr	AB257063-1 g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .	100159-13-5	95%	1g	€140.40	2023-04-27
abcr	AB257063-5 g	Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .	100159-13-5	95%	5g	€339.90	2023-04-27